3-amino-4,6-dimethyl-N-(2-phenylethyl)thieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-4,6-dimethyl-N-(2-phenylethyl)thieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C18H19N3OS/c1-11-10-12(2)21-18-14(11)15(19)16(23-18)17(22)20-9-8-13-6-4-3-5-7-13/h3-7,10H,8-9,19H2,1-2H3,(H,20,22)
• InChI Key: AIISJPXSPTYBDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C(=C(S2)C(=O)NCCC3=CC=CC=C3)N)C
• Molecular Formula: C18H19N3OS
• Molecular Weight: 325.4 g/mol

Description

3-amino-4,6-dimethyl-N-(2-phenylethyl)thieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C18H19N3OS and its molecular weight is 325.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 325.12488341 g/mol and the complexity rating of the compound is 413. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

3-amino-4,6-dimethyl-N-(2-phenylethyl)thieno[2,3-b]pyridine-2-carboxamide and its derivatives have been synthesized for various scientific research applications, focusing on their potential biological activities. One study synthesized N-(2-carboxy-thieno[2,3-b]pyridin-3-yl)formamidines and their amine salts, exploring their antianaphylactic activity (Wagner et al., 1993). Similarly, a series of 3-amino-2-arylcarboxamide-thieno[2,3-b]pyridines were investigated for their antiproliferative activity against the phospholipase C enzyme, highlighting the importance of specific functional groups for biological activity (van Rensburg et al., 2017).

Chemical Synthesis and Utility

The compound has also served as a starting material in chemical synthesis, contributing to the development of new thio-substituted derivatives with potential antimicrobial activities. This includes the creation of thieno[2,3-b]pyridine and pyridothienopyrimidine derivatives, showcasing the compound's versatility in heterocyclic chemistry (Gad-Elkareem et al., 2011).

Innovative Approaches to Dimeric Structures

Moreover, innovative synthetic methods have been applied to 3-aminothieno[2,3-b]pyridine-2-carboxamides, leading to the formation of dimeric pyrrolo[2′,3′:4,5]thieno[2,3-b]pyridines. This process, utilizing commercially available bleach as the oxidant, opens new pathways in the synthesis of complex dimeric structures with potential pharmacological applications (Stroganova et al., 2019).

Amplification of Phleomycin

Research has also explored the amplification of phleomycin against Escherichia coli, with the synthesis of unfused heterobicycles, including thieno[2,3-b]pyridine derivatives. This demonstrates the compound's potential in enhancing antibiotic efficacy, providing a foundation for further studies in antibiotic resistance (Brown & Cowden, 1982).

Safety and Hazards

Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product. Therefore, the buyer assumes responsibility to confirm the product identity and/or purity. All sales are final.